Tributyl(ethoxyethynyl)stannane

• IUPAC Name: tributyl(2-ethoxyethynyl)stannane
• InChI: InChI=1S/C4H5O.3C4H9.Sn/c1-3-5-4-2;3*1-3-4-2;/h3H2,1H3;3*1,3-4H2,2H3
• InChI Key: XKMGGFHZNSRQFT-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C#COCC
• Molecular Formula: C16H32OSn
• Molecular Weight: 359.1 g/mol

Description

Tributyl(ethoxyethynyl)stannane , also known as cis-Tributyl [2-ethoxyethenyl]stannane , is an organotin compound with the chemical formula C16H34OSn . It is a liquid compound that exhibits a refractive index of 1.479 at 20°C . The compound is characterized by its unique ethoxyethynyl group attached to the tin atom .

Synthesis Analysis

The synthesis of Tributyl(ethoxyethynyl)stannane involves the reaction of tributyltin chloride with an appropriate ethynyl-containing reagent, such as ethynylmagnesium bromide or ethynyl lithium . The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product .

Molecular Structure Analysis

The molecular structure of Tributyl(ethoxyethynyl)stannane features a central tin atom (Sn ) bonded to three butyl groups (Bu ) and an ethoxyethynyl group (C2H5OC≡C ). The compound adopts a cis configuration, with the ethoxyethynyl group positioned on the same side as the butyl groups. The stannane moiety imparts reactivity and serves as a versatile synthetic building block .

Chemical Reactions Analysis

• Radical Reactions : The weak Sn–H bond in the compound makes it a useful radical reducing agent .

Physical And Chemical Properties Analysis

• Solubility : Soluble in organic solvents .

Mechanism of Action

The compound’s mechanism of action primarily involves its participation in organic transformations. The ethynyl group can act as a nucleophile or a radical precursor, facilitating bond-forming reactions. Additionally, the tributyltin moiety can stabilize reaction intermediates through coordination with other functional groups .

Safety and Hazards

• Storage : Store in a cool place away from direct sunlight .

Future Directions

• Biological Activity : Investigating potential biological effects .

: Source

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of n-butyllithium (18.7 mL-1.6 M in hexanes, 30.0 mmole) was added to anhydrous ethyl ether (20 mL) and the resulting mixture was then cooled to −30 to −40 ° C. A solution of ethoxy acetylene (5.00 g-40% in hexanes, 28.5 mmole) in ethyl ether (10 mL) was then added dropwise over 10 minutes. The resulting suspension was allowed to warm to room temperature, tributyltin chloride (9.29 g, 28.5 mmole) was added dropwise over 10 minutes and the mixture was stirred for 2 hrs. The mixture was filtered through a celite pad, washed with ethyl ether and concentrated in vacuo to give an assumed quantitative yield of the crude product as a red oil: 1H NMR (dmso-d6/300 MHz) 4.04 (q, 2H, J=7.05 Hz), 1.54-1.44 (m, 6H), 1.34-1.21 (m, 12H), 0.96-0.78 (m, 15H).